![molecular formula C8H8ClN3S B2389255 4-(chloromethyl)-2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazole CAS No. 1491508-77-0](/img/structure/B2389255.png)
4-(chloromethyl)-2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazole
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Overview
Description
4-(Chloromethyl)-2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry and material science. This compound belongs to the family of thiazole derivatives, which have been shown to possess diverse pharmacological activities.
Mechanism of Action
The exact mechanism of action of 4-(chloromethyl)-2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazole is not fully understood. However, it has been suggested that its pharmacological activities may be attributed to its ability to interact with specific molecular targets, such as enzymes and receptors.
Biochemical and Physiological Effects:
Studies have shown that this compound possesses various biochemical and physiological effects. For instance, it has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. Additionally, this compound has been shown to induce apoptosis in cancer cells and inhibit the growth of bacteria.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-(chloromethyl)-2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazole in lab experiments is its potential to exhibit diverse pharmacological activities. However, one of the limitations is that its mechanism of action is not fully understood, which may hinder its further development as a therapeutic agent.
Future Directions
There are several future directions that can be explored in the research of 4-(chloromethyl)-2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazole. These include:
1. Further investigation of its mechanism of action to gain a better understanding of its pharmacological activities.
2. Development of novel derivatives with enhanced pharmacological properties.
3. Exploration of its potential applications in material science, such as the development of fluorescent sensors.
4. Investigation of its potential use as a therapeutic agent for the treatment of various diseases, such as cancer and inflammation.
In conclusion, this compound is a chemical compound that has shown potential in various scientific research applications. Its diverse pharmacological activities make it an attractive candidate for further investigation and development as a therapeutic agent. However, further research is needed to fully understand its mechanism of action and to explore its potential applications in material science.
Synthesis Methods
The synthesis of 4-(chloromethyl)-2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazole can be achieved through several methods, including condensation reactions, cyclization reactions, and substitution reactions. One of the most common methods involves the reaction of 2-(1-methyl-1H-pyrazol-3-yl)thioacetic acid with thionyl chloride, followed by the reaction of the resulting intermediate with chloromethyl methyl ether.
Scientific Research Applications
4-(Chloromethyl)-2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazole has been extensively studied for its potential applications in medicinal chemistry. It has been shown to possess anti-inflammatory, anti-cancer, and anti-bacterial properties. In addition, this compound has been investigated for its potential use as a fluorescent probe for the detection of metal ions.
properties
IUPAC Name |
4-(chloromethyl)-2-(1-methylpyrazol-3-yl)-1,3-thiazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClN3S/c1-12-3-2-7(11-12)8-10-6(4-9)5-13-8/h2-3,5H,4H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYDJJOBSBFNZPS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC(=N1)C2=NC(=CS2)CCl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClN3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.69 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1491508-77-0 |
Source
|
Record name | 4-(chloromethyl)-2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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